Cas no 2229150-64-3 (2,4-difluoro-6-2-(1-hydroxycyclopropyl)ethylphenol)

• Product Name: 2,4-difluoro-6-2-(1-hydroxycyclopropyl)ethylphenol
• CAS No: 2229150-64-3
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5937659
• PubChem ID: 165882057
• Update Time: 2025-11-01

2,4-difluoro-6-2-(1-hydroxycyclopropyl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-2-(1-hydroxycyclopropyl)ethylphenol
• 2,4-difluoro-6-[2-(1-hydroxycyclopropyl)ethyl]phenol
• 2229150-64-3
• EN300-1798175

• Inchi： 1S/C11H12F2O2/c12-8-5-7(10(14)9(13)6-8)1-2-11(15)3-4-11/h5-6,14-15H,1-4H2
• InChI Key： CSVRRQOZWHPFOP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CCC1(CC1)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,4-difluoro-6-2-(1-hydroxycyclopropyl)ethylphenol

Comprehensive Overview of 2,4-Difluoro-6-[2-(1-Hydroxycyclopropyl)ethyl]phenol (CAS No. 2229150-64-3)

2,4-Difluoro-6-[2-(1-hydroxycyclopropyl)ethyl]phenol (CAS No. 2229150-64-3) is a fluorinated phenolic compound with a unique structural framework, combining a cyclopropyl moiety with a hydroxyethyl side chain. This molecular architecture renders it a subject of significant interest in pharmaceutical and agrochemical research. The presence of fluorine atoms at the 2- and 4-positions of the phenol ring enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 2,4-difluoro substitution pattern, which is known to improve binding affinity to biological targets. The hydroxycyclopropyl group in this compound further adds to its novelty, as cyclopropane rings are increasingly explored for their conformational rigidity and ability to modulate drug-receptor interactions. These features align with current trends in fragment-based drug design and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 2229150-64-3 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and fluorination protocols. Its characterization relies on advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, critical for applications in high-throughput screening and preclinical studies.

From an industrial perspective, 2,4-difluoro-6-[2-(1-hydroxycyclopropyl)ethyl]phenol has garnered attention for its potential role in developing next-generation agrochemicals. Fluorinated phenols are known to exhibit herbicidal and fungicidal properties, and this compound’s hydrophilic-lipophilic balance could optimize environmental compatibility. Sustainability-focused searches, such as "green fluorination methods" or "low-toxicity agrochemicals," reflect growing user interest in eco-friendly alternatives, positioning this compound as a relevant subject for further investigation.

In material science, the phenolic hydroxyl group and fluorine atoms of CAS No. 2229150-64-3 offer opportunities for polymer modification and surface functionalization. Its incorporation into epoxy resins or polymeric coatings could enhance thermal stability and chemical resistance, addressing common queries like "fluorine in advanced materials" or "high-performance additives." Such applications align with the broader push toward smart materials and nanotechnology.

Despite its promise, challenges remain in scaling up the production of 2,4-difluoro-6-[2-(1-hydroxycyclopropyl)ethyl]phenol. Optimizing catalytic processes and minimizing byproduct formation are active areas of research, as highlighted in recent publications. Collaborative efforts between academia and industry are essential to unlock its full potential, resonating with popular search terms like "scalable synthetic routes" and "industrial-scale fluorination."

In summary, CAS No. 2229150-64-3 represents a compelling case study in the intersection of fluorine chemistry and molecular design. Its multifaceted applications—from drug discovery to sustainable agriculture and advanced materials—make it a compound worth monitoring in scientific and industrial discourse. As user searches increasingly prioritize "innovative fluorinated building blocks" and "functionalized phenols," this compound stands out as a timely and relevant topic for further exploration.